Cas no 5441-40-7 (1-Methyl-1,4-diazepan-5-one)

1-Methyl-1,4-diazepan-5-one structure
1-Methyl-1,4-diazepan-5-one structure
Product Name:1-Methyl-1,4-diazepan-5-one
CAS No:5441-40-7
MF:C6H12N2O
MW:128.172281265259
MDL:MFCD09027949
CID:383445
PubChem ID:228402
Update Time:2025-04-19

1-Methyl-1,4-diazepan-5-one Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1,4-diazepan-5-one
    • 1-Methyl-5-homopiperazinone
    • 5H-1,4-Diazepin-5-one,hexahydro-1-methyl-
    • N-Methyl-5-homopiperazinone
    • 2,5-Diaza-5-methylcycloheptanone
    • 1-Methyl-[1,4]diazepan-5-one
    • 5H-1,4-Diazepin-5-one, hexahydro-1-methyl-
    • NSC21318
    • KSC611O5H
    • NSC135473
    • NSC217969
    • TRA0076596
    • VZ33349
    • SB12506
    • RP19804
    • BC220706
    • NSC-217969
    • EN300-725110
    • A848778
    • NSC-21318
    • 1-methyl-1 pound not4-diazepan-5-one
    • 3-Acetyl-7-hydroxycoumarin
    • DTXSID10281328
    • SCHEMBL2912054
    • AM20120571
    • FT-0691123
    • MFCD09027949
    • J-523666
    • AKOS005215793
    • CS-W003571
    • 5441-40-7
    • 1-Methyl-[1,4]diazepan-5-one;1-Methyl-5-homopiperazinone
    • SY022083
    • DS-1475
    • NSC-135473
    • Benzofuran-2-carboxylic acid
    • ALBB-022245
    • MDL: MFCD09027949
    • Inchi: 1S/C6H12N2O/c1-8-4-2-6(9)7-3-5-8/h2-5H2,1H3,(H,7,9)
    • InChI Key: FZYSZYWKHFCLSF-UHFFFAOYSA-N
    • SMILES: O=C1CCN(C)CCN1

Computed Properties

  • Exact Mass: 128.09500
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.7
  • Topological Polar Surface Area: 32.299

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.003
  • Boiling Point: 274.8°C at 760 mmHg
  • Flash Point: 120°C
  • Refractive Index: 1.457
  • PSA: 32.34000
  • LogP: -0.29520

1-Methyl-1,4-diazepan-5-one Security Information

1-Methyl-1,4-diazepan-5-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-1,4-diazepan-5-one Pricemore >>

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1-Methyl-1,4-diazepan-5-one Production Method

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